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Compound of Interest

Compound Name: N-Acetylglyphosate

Cat. No.: B123565

An In-depth Technical Guide on the Core Aspects of N-acetylglyphosate as a Glyphosate
Metabolite for Researchers, Scientists, and Drug Development Professionals.

Introduction

N-acetylglyphosate (NAG) is a primary metabolite of the widely used broad-spectrum
herbicide, glyphosate. Its formation is particularly significant in genetically modified (GM) crops
that have been engineered for glyphosate tolerance through the introduction of the gat
(glyphosate N-acetyltransferase) gene. This technical guide provides a comprehensive
overview of the formation, toxicological significance, and analytical detection of N-
acetylglyphosate, presenting key quantitative data, detailed experimental protocols, and
visual pathways to support research and professional applications in the field.

Formation of N-acetylglyphosate

In conventional plants, the primary metabolic pathway for glyphosate degradation is through
the action of glyphosate oxidoreductase (GOX), which cleaves the C-N bond to form
aminomethylphosphonic acid (AMPA) and glyoxylate.[1] However, in certain glyphosate-
tolerant crops, a different metabolic pathway is introduced.

These GM plants, such as specific varieties of soybean, maize, and canola, contain a bacterial
gat gene, often derived from Bacillus licheniformis. This gene encodes the enzyme glyphosate
N-acetyltransferase (GAT), which provides herbicide tolerance by detoxifying glyphosate
through acetylation.[2][3] The GAT enzyme catalyzes the transfer of an acetyl group from
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acetyl-coenzyme A to the nitrogen atom of the glyphosate molecule, forming N-
acetylglyphosate.[2][4] This conversion renders the glyphosate inactive, as N-
acetylglyphosate does not inhibit the 5-enolpyruvylshikimate-3-phosphate synthase (EPSPS)
enzyme, the target of glyphosate's herbicidal action.[5][6] Consequently, N-acetylglyphosate
is the principal metabolite of glyphosate in plant commaodities derived from crops with the gat
trait.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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